4-(3H-imidazo[4,5-b]pyridin-3-ylmethyl)benzoic acid

• IUPAC Name: 4-(imidazo[4,5-b]pyridin-3-ylmethyl)benzoic acid
• InChI: InChI=1S/C14H11N3O2/c18-14(19)11-5-3-10(4-6-11)8-17-9-16-12-2-1-7-15-13(12)17/h1-7,9H,8H2,(H,18,19)
• InChI Key: XJYNXNJYHIUZAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N(C=N2)CC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C14H11N3O2
• Molecular Weight: 253.26 g/mol
• Solubility: >38 [ug/mL] (The mean of the results at pH 7.4)

Description

“4-(3H-imidazo[4,5-b]pyridin-3-ylmethyl)benzoic acid” is a compound that belongs to the class of imidazopyridines. Imidazopyridines are known to play a crucial role in numerous disease conditions due to their structural resemblance with purines. They have been found to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

Synthesis Analysis

Imidazopyridines can be synthesized using various catalysts. For instance, 1-aryl-5-amino-4-(cyanoformimidoyl)imidazoles can be reacted with malononitrile under mild experimental conditions to produce 3-aryl-5,7-diamino-6-cyano-3H-imidazo[4,5-b]pyridines.

Molecular Structure Analysis

The molecular structure of imidazopyridines comprises an imidazole ring fused with a pyridine moiety. They consist of various isomeric forms like imidazo[4,5-b]pyridines, imidazo[4,5-c]pyridines, imidazo[1,5-a]pyridines and imidazo[1,2-a]pyridines.

Scientific Research Applications

Synthesis and Characterization

• Functionalization Reactions : The imidazo[4,5-b]pyridine derivative plays a role in the synthesis of various compounds, as evidenced by its involvement in the functionalization reactions of other complex molecules (Yıldırım, Kandemirli, & Demir, 2005).
• Coordination Compounds : It serves as a key component in the synthesis of novel coordination compounds, which have unique structural and photoluminescent properties (Li, Ni, & Yong, 2018).

Antimicrobial and Antitumor Properties

• Antimicrobial Activity : Synthesized derivatives of imidazo[4,5-b]pyridine have shown potential in antimicrobial applications against various pathogens (Mallemula, Sanghai, Himabindu, & Chakravarthy, 2015).
• Antiproliferative Activity : Some derivatives exhibit significant antiproliferative activity against human cancer cell lines, suggesting potential in cancer research (Liszkiewicz, Kowalska, & Wietrzyk, 2007).

Photophysical and Optical Properties

• Photophysical Investigation : The compound's derivatives are investigated for their photophysical properties, suggesting applications in optoelectronics and sensors (Renno et al., 2022).

Other Applications

• Synthesis of Novel Therapeutics : Imidazo[4,5-b]pyridine derivatives are used in the synthesis of novel therapeutic agents, particularly in the treatment of tuberculosis (Harer & Bhatia, 2015).
• Luminescent Sensing : It forms the basis of luminescent sensors for detecting various cations, highlighting its potential in chemical sensing technologies (Ding et al., 2017).

Future Directions

The future directions for research on “4-(3H-imidazo[4,5-b]pyridin-3-ylmethyl)benzoic acid” could include exploring its potential therapeutic applications, given the known bioactivity of imidazopyridines. Additionally, further studies could focus on optimizing its synthesis and understanding its mechanism of action.

Mechanism of Action

Target of Action

The compound 4-(3H-imidazo[4,5-b]pyridin-3-ylmethyl)benzoic acid, also known as 4-(imidazo[4,5-b]pyridin-3-ylmethyl)benzoic acid, is a derivative of the imidazopyridine class of compounds . Imidazopyridines are known to interact with a variety of targets, including GABA A receptors, enzymes involved in carbohydrate metabolism, and components of the immune system . They also play a crucial role in the functioning of cancerous cells and pathogens .

Mode of Action

Imidazopyridines, in general, are known to act as positive allosteric modulators of gaba a receptors . They enhance the effect of GABA, the primary inhibitory neurotransmitter in the central nervous system, leading to an increase in the frequency of chloride channel opening events . This results in hyperpolarization of the neuron and a decrease in neuronal excitability .

Biochemical Pathways

Imidazopyridines have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc . For example, they can activate nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kappaB) through the process of phosphorylation .

Pharmacokinetics

Imidazopyridines, in general, are known to be highly soluble in water and other polar solvents , which could potentially influence their absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

Imidazopyridines are known to have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .